Cas no 1202781-34-7 (1-Ethyl-3-iodo-1H-pyrazole)

• Product Name: 1-Ethyl-3-iodo-1H-pyrazole
• CAS No: 1202781-34-7
• MF: C₅H₇IN₂
• MW: 222.026952981949
• MDL: MFCD12756564
• CID: 1024488
• PubChem ID: 50998944
• Update Time: 2025-07-20

1-Ethyl-3-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-iodo-1H-pyrazole
• 1-ETHYL-3-IODOPYRAZOLE
• ACMC-209a70
• ANW-17482
• CTK4B1777
• MolPort-015-164-139
• SureCN671121
• STL583909
• SCHEMBL671121
• MFCD12756564
• DTXSID20679358
• A892273
• 1-ETHYL-3-IODO PYRAZOLE
• C91456
• EN300-232820
• 1202781-34-7
• ZGIUXAGBPIWZKD-UHFFFAOYSA-N
• AKOS005259836
• DB-363635
• CS-0441990

• MDL： MFCD12756564
• Inchi： 1S/C5H7IN2/c1-2-8-4-3-5(6)7-8/h3-4H,2H2,1H3
• InChI Key： ZGIUXAGBPIWZKD-UHFFFAOYSA-N
• SMILES： IC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 221.965
• Monoisotopic Mass: 221.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 1-Ethyl-3-iodo-1H-pyrazole

Comprehensive Overview of 1-Ethyl-3-iodo-1H-pyrazole (CAS No. 1202781-34-7): Properties, Applications, and Industry Insights

1-Ethyl-3-iodo-1H-pyrazole (CAS No. 1202781-34-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyrazole derivative is characterized by its unique molecular structure, combining an ethyl group at the 1-position and an iodine atom at the 3-position of the pyrazole ring. Such structural features make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern drug discovery.

The growing demand for pyrazole-based compounds in medicinal chemistry has propelled interest in 1-Ethyl-3-iodo-1H-pyrazole. Researchers frequently search for "iodo-substituted pyrazole applications" or "CAS 1202781-34-7 synthesis methods," reflecting its relevance in designing kinase inhibitors and antimicrobial agents. Its compatibility with palladium-catalyzed reactions aligns with the industry's shift toward greener methodologies, addressing environmental concerns while maintaining efficiency.

From a physicochemical perspective, 1-Ethyl-3-iodo-1H-pyrazole exhibits moderate solubility in polar organic solvents such as DMF and DMSO, a trait critical for its utility in high-throughput screening. Analytical techniques like HPLC and LC-MS are commonly employed for purity verification, as users often inquire about "CAS 1202781-34-7 analytical protocols." The compound's stability under inert atmospheres further enhances its handling safety in industrial settings.

Emerging trends in covalent inhibitor design have spotlighted iodo-pyrazole derivatives due to their electrophilic reactivity. This aligns with frequent searches for "pyrazole motifs in drug discovery" and "halogenated heterocycles." Notably, 1-Ethyl-3-iodo-1H-pyrazole serves as a precursor for labeling studies in PET imaging—a hot topic in precision medicine—answering queries like "radioiodination precursors."

Supply chain dynamics for CAS 1202781-34-7 reflect broader shifts in fine chemical procurement. With increasing emphasis on "scalable pyrazole synthesis," manufacturers optimize routes to reduce heavy metal residues, catering to stringent regulatory standards. The compound's role in fragment-based drug discovery also responds to the demand for "small-molecule libraries" in AI-driven drug development.

In conclusion, 1-Ethyl-3-iodo-1H-pyrazole exemplifies the intersection of synthetic utility and biomedical innovation. Its versatility addresses key industry challenges—from sustainable catalysis to targeted therapy—making it a compound of enduring scientific and commercial value.